![molecular formula C14H22N2O2 B7550124 5-hydroxy-N,N-bis(2-methylpropyl)pyridine-3-carboxamide](/img/structure/B7550124.png)
5-hydroxy-N,N-bis(2-methylpropyl)pyridine-3-carboxamide
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Overview
Description
5-hydroxy-N,N-bis(2-methylpropyl)pyridine-3-carboxamide, commonly known as PNU-282987, is a selective agonist of α7 nicotinic acetylcholine receptors (nAChRs). It is a potent and specific agonist that has been used in various scientific research applications.
Mechanism of Action
PNU-282987 binds selectively to the α7 5-hydroxy-N,N-bis(2-methylpropyl)pyridine-3-carboxamide, leading to the activation of downstream signaling pathways. The activation of these receptors results in the release of neurotransmitters such as acetylcholine, dopamine, and glutamate, which play a crucial role in cognitive function.
Biochemical and Physiological Effects:
PNU-282987 has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also been shown to have antidepressant effects in animal models of depression. PNU-282987 has been shown to enhance synaptic plasticity and improve long-term potentiation, which are essential for learning and memory.
Advantages and Limitations for Lab Experiments
One of the significant advantages of PNU-282987 is its high selectivity for α7 5-hydroxy-N,N-bis(2-methylpropyl)pyridine-3-carboxamide. This selectivity allows researchers to study the function of these receptors without affecting other receptor subtypes. However, one of the limitations of PNU-282987 is its short half-life, which limits its use in in vivo experiments.
Future Directions
There are several future directions for the use of PNU-282987 in scientific research. One direction is to investigate the therapeutic potential of PNU-282987 in the treatment of various neurological and psychiatric disorders. Another direction is to develop more potent and selective agonists of α7 5-hydroxy-N,N-bis(2-methylpropyl)pyridine-3-carboxamide for use in scientific research and potentially as therapeutics. Finally, further studies are needed to understand the downstream signaling pathways activated by α7 this compound and their role in cognitive function and disease.
Synthesis Methods
The synthesis of PNU-282987 involves the reaction of 2-methylpropan-2-ol, 3-pyridinecarboxylic acid, and 5-hydroxy-3,4-dihydropyridin-2(1H)-one. The reaction is catalyzed by a base, and the resulting product is purified by column chromatography. The purity of the final product is confirmed by NMR and HPLC analysis.
Scientific Research Applications
PNU-282987 has been widely used in scientific research as a tool to study the function of α7 5-hydroxy-N,N-bis(2-methylpropyl)pyridine-3-carboxamide. These receptors are widely distributed in the central nervous system and play a vital role in cognitive function, learning, and memory. PNU-282987 has been used to investigate the role of α7 this compound in various diseases, including Alzheimer's disease, schizophrenia, and depression.
Properties
IUPAC Name |
5-hydroxy-N,N-bis(2-methylpropyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2/c1-10(2)8-16(9-11(3)4)14(18)12-5-13(17)7-15-6-12/h5-7,10-11,17H,8-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVPOLROJDYQVGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN(CC(C)C)C(=O)C1=CC(=CN=C1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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